2-fluoro-2-methylpropanimidamide hydrochloride
Overview
Description
2-Fluoro-2-methylpropanimidamide hydrochloride (FMPH) is an important organic compound that has been extensively studied in the laboratory and in the pharmaceutical industry. It is a versatile molecule with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. FMPH is a fluorinated derivative of propanamide, which is a common building block in organic synthesis. FMPH has a unique structure that allows it to be used in a variety of ways, including as a catalyst for a variety of reactions, as a ligand for metal-catalyzed reactions, and as a solubilizing agent for pharmaceuticals.
Scientific Research Applications
2-fluoro-2-methylpropanimidamide hydrochloride has been used in a variety of scientific research applications, including as a catalyst for organic synthesis, as a ligand for metal-catalyzed reactions, and as a solubilizing agent for pharmaceuticals. 2-fluoro-2-methylpropanimidamide hydrochloride has also been used in the synthesis of a variety of organic compounds, such as amides, esters, and nitriles. 2-fluoro-2-methylpropanimidamide hydrochloride has also been used in the synthesis of fluorescent molecules, which can be used in a variety of applications, such as medical imaging and drug delivery.
Mechanism of Action
2-fluoro-2-methylpropanimidamide hydrochloride is a versatile molecule with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. 2-fluoro-2-methylpropanimidamide hydrochloride acts as a catalyst in organic reactions, allowing for the formation of new molecules from existing ones. 2-fluoro-2-methylpropanimidamide hydrochloride also acts as a ligand in metal-catalyzed reactions, allowing for the formation of new molecules from existing ones. 2-fluoro-2-methylpropanimidamide hydrochloride can also act as a solubilizing agent for pharmaceuticals, allowing for the dissolution of the active ingredient in a solution.
Biochemical and Physiological Effects
2-fluoro-2-methylpropanimidamide hydrochloride has been found to have a variety of biochemical and physiological effects. 2-fluoro-2-methylpropanimidamide hydrochloride has been found to have antifungal, antiviral, and antibacterial properties. 2-fluoro-2-methylpropanimidamide hydrochloride has also been found to have antioxidant, anti-inflammatory, and analgesic properties. 2-fluoro-2-methylpropanimidamide hydrochloride has also been found to have anticancer properties, and has been found to be effective in the treatment of a variety of cancers.
Advantages and Limitations for Lab Experiments
The use of 2-fluoro-2-methylpropanimidamide hydrochloride in laboratory experiments has a number of advantages. 2-fluoro-2-methylpropanimidamide hydrochloride is a versatile molecule that can be used in a variety of reactions, and it is relatively inexpensive and easy to obtain. 2-fluoro-2-methylpropanimidamide hydrochloride is also relatively stable and can be stored for long periods of time without degrading. However, 2-fluoro-2-methylpropanimidamide hydrochloride is also toxic and should be handled with caution in the laboratory.
Future Directions
In the future, 2-fluoro-2-methylpropanimidamide hydrochloride has the potential to be used in a variety of ways, such as in the development of new drugs and materials. 2-fluoro-2-methylpropanimidamide hydrochloride could also be used in the development of new catalysts for organic synthesis, as well as in the development of new fluorescent molecules for medical imaging and drug delivery. Additionally, 2-fluoro-2-methylpropanimidamide hydrochloride could be used in the development of new solubilizing agents for pharmaceuticals, as well as in the development of new treatments for a variety of cancers. Finally, 2-fluoro-2-methylpropanimidamide hydrochloride could be used in the development of new antifungal, antiviral, and antibacterial agents.
Synthesis Methods
2-fluoro-2-methylpropanimidamide hydrochloride can be synthesized through a variety of methods, including the reaction of 2-fluoro-2-methylpropanimide with hydrochloric acid to form 2-fluoro-2-methylpropanimidamide hydrochloride hydrochloride, or the reaction of 2-fluoro-2-methylpropanimide with sodium hydroxide to form 2-fluoro-2-methylpropanimidamide hydrochloride sodium salt. The reaction of 2-fluoro-2-methylpropanimide with hydrochloric acid has been found to be the most efficient method for synthesizing 2-fluoro-2-methylpropanimidamide hydrochloride hydrochloride. The reaction of 2-fluoro-2-methylpropanimide with sodium hydroxide is a more labor-intensive method, but it can be used to synthesize 2-fluoro-2-methylpropanimidamide hydrochloride sodium salt.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-fluoro-2-methylpropanimidamide hydrochloride involves the reaction of 2-fluoro-2-methylpropanamide with hydrochloric acid and ammonia.", "Starting Materials": [ "2-fluoro-2-methylpropanamide", "Hydrochloric acid", "Ammonia" ], "Reaction": [ "Add 2-fluoro-2-methylpropanamide to a reaction flask", "Slowly add hydrochloric acid to the reaction flask while stirring", "Heat the reaction mixture to 50-60°C and stir for 1 hour", "Add ammonia to the reaction mixture and stir for an additional hour", "Cool the reaction mixture to room temperature and filter the resulting solid", "Wash the solid with cold water and dry under vacuum to obtain 2-fluoro-2-methylpropanimidamide hydrochloride" ] } | |
CAS RN |
2751619-99-3 |
Molecular Formula |
C4H10ClFN2 |
Molecular Weight |
140.6 |
Purity |
95 |
Origin of Product |
United States |
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